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Introduction

The Stimulator of Interferon Genes (STING) pathway is a critical component of the innate
immune system, responsible for detecting cytosolic DNA, which is a hallmark of viral infections
and cellular damage. Activation of the STING pathway leads to the production of type |
interferons (IFNs) and other pro-inflammatory cytokines, mounting a robust anti-pathogen and
anti-tumor immune response.[1][2][3] Pharmacological activation of STING using agonists is a
promising therapeutic strategy for cancer immunotherapy.[1][3] STING agonist-25 (also known
as CF505) is a non-nucleotide, small-molecule STING agonist that has been shown to activate
the STING pathway, leading to the phosphorylation of STING, TBK1, and IRF3, and the
subsequent production of IFN-3 and other cytokines.

These application notes provide a detailed protocol for the in vitro characterization of STING
agonist-25 activity using a human monocytic cell line.

STING Signaling Pathway
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Upon binding of an agonist, STING undergoes a conformational change and translocates from
the endoplasmic reticulum to the Golgi apparatus. This leads to the recruitment and activation
of TANK-binding kinase 1 (TBK1), which in turn phosphorylates Interferon Regulatory Factor 3
(IRF3). Phosphorylated IRF3 dimerizes and translocates to the nucleus to induce the
transcription of type | interferons, such as IFN-[3. Activated STING can also lead to the
activation of the NF-kB pathway, resulting in the production of pro-inflammatory cytokines.
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Caption: STING signaling pathway activation by an agonist.

Experimental Protocol: In Vitro STING Activation
Assay

This protocol describes the measurement of STING activation in THP-1 cells, a human
monocytic leukemia cell line that endogenously expresses all the necessary components of the
STING pathway. The primary readout for STING activation will be the quantification of secreted
IFN- in the cell culture supernatant using an Enzyme-Linked Immunosorbent Assay (ELISA).

Materials and Reagents
e Cell Line: THP-1 cells

e STING Agonist: STING agonist-25

e Culture Medium: RPMI-1640 supplemented with 10% Fetal Bovine Serum (FBS), 1%
Penicillin-Streptomycin
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e Assay Plate: 96-well flat-bottom cell culture plates
e Reagents for ELISA: Human IFN-3 ELISA kit (follow manufacturer's instructions)

o Plate Reader: Capable of measuring absorbance for ELISA

Experimental Workflow

The overall workflow for the in vitro STING activation assay is depicted below.
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Preparation

2. Prepare Serial Dilutions
of STING Agonist-25

3. Seed THP-1 Cells
in 96-well Plate

4. Treat Cells with
STING Agonist-25

5. Incubate for 24 hours

Data Avnalysis

(6. Collect Supernatang
(7. Perform IFN-(3 ELISA)

8. Measure Absorbance &
Calculate Concentration

9. Plot Dose-Response Curve
& Determine EC50

Click to download full resolution via product page

© 2026 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/product/b12395476/docs?utm_src=pdf-body-img#application-notes-and-protocols-for-sting-agonist-25-in-vitro-assay
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12395476?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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